1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(pyridin-4-ylmethyl)thiourea

• Molecular Formula: C24H22F2N4S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(pyridin-4-ylmethyl)thiourea
• InChI: InChI=1S/C24H22F2N4S/c1-16-21(22-14-19(26)4-7-23(22)28-16)10-13-30(15-17-8-11-27-12-9-17)24(31)29-20-5-2-18(25)3-6-20/h2-9,11-12,14,28H,10,13,15H2,1H3,(H,29,31)
• InChI Key: NEMUUGPTBADCGF-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(N1)C=CC(=C2)F)CCN(CC3=CC=NC=C3)C(=S)NC4=CC=C(C=C4)F

Description

1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(pyridin-4-ylmethyl)thiourea is a member of thioureas.

Scientific Research Applications

Serotonin 5-HT2 Antagonists

• The compound exhibits high affinity and selectivity for serotonin 5-HT2 receptors. This quality suggests potential applications in neuroscience and pharmacology related to serotonin regulation (Andersen et al., 1992).

Antitumor Activity

• Certain analogues of this compound demonstrate significant antitumor activity, particularly against diffuse malignant peritoneal mesothelioma. This opens avenues for cancer research and potential treatments (Carbone et al., 2013).

Dopamine D-2 and Serotonin 5-HT2 Antagonism

• The compound has been shown to have potent dopamine D-2 and serotonin 5-HT2 receptor affinity, which is significant for studies in psychopharmacology and the development of antipsychotic medications (Perregaard et al., 1992).

Heterocyclic Chemistry

• Its synthesis involves the creation of various heterocyclic compounds, contributing to organic and medicinal chemistry research (El-Kashef et al., 2010).

Antiallergic Properties

• Some derivatives have shown significant antiallergic properties, providing a basis for new treatments in allergy and immunology (Menciu et al., 1999).